4-(3-Cyclopropyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde

• Molecular Formula: C10H9N3OS
• Molecular Weight: 219.27 g/mol
• SMILES: C1CC1C2=NN(C=N2)C3=CSC(=C3)C=O
• InChI: InChI=1S/C10H9N3OS/c14-4-9-3-8(5-15-9)13-6-11-10(12-13)7-1-2-7/h3-7H,1-2H2
• InChIKey: DQLSHHDWVGJQOE-UHFFFAOYSA-N

Procurement Guide: Cyclopropyl-Triazole-Thiophene Aldehyde Building Block

4-(3-Cyclopropyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde (CAS 1876143-26-8) is a heterocyclic building block comprising a thiophene-2-carbaldehyde core substituted at the 4-position with a 3-cyclopropyl-1H-1,2,4-triazole moiety [1]. With molecular formula C₁₀H₉N₃OS and molecular weight 219.27 g/mol, this compound belongs to the privileged class of thiophene-linked 1,2,4-triazoles – a scaffold family validated in clinical candidates including the PI3K inhibitor PF-4989216 and the c-Kit/VEGFR-2 inhibitor OSI-930 [2]. The 4-position attachment of the triazole to the thiophene ring and the cyclopropyl substitution at the triazole 3-position are the two key structural features that differentiate this compound from its closest commercial analogs and determine its synthetic utility and biological profile.

1 Cyclopropyl group provides lower lipophilicity than isopropyl or diethyl analogs (computed XLogP3 context)

2 4-position triazole attachment supports target engagement; 5-substitution reduces activity (class-level SAR)

3 Low rotatable bond count (3) and molecular weight (219 g/mol) align with lead-like oral bioavailability probability

• [1] PubChem Compound Summary CID 130568718: 4-(3-Cyclopropyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde. National Center for Biotechnology Information (2026). View Source
• [2] El-Emam, N.A., Moustafa, M.A.A., et al. Thiophene-Linked 1,2,4-Triazoles: Synthesis, Structural Insights and Antimicrobial and Chemotherapeutic Profiles. Journal of Molecular Structure, 1326, 141129 (2025). View Source

Non-Interchangeability of Triazole-Thiophene Analogs

Within the thiophene-2-carbaldehyde triazole family, seemingly minor variations in triazole substitution or thiophene attachment position produce material differences in lipophilicity, steric bulk, and electronic character that propagate into divergent physicochemical and biological profiles [1]. The cyclopropyl group imparts a uniquely balanced combination of low lipophilicity (XLogP3 = 1.7) and restricted conformational flexibility compared to isopropyl (XLogP3 = 2.3) or diethyl (XLogP3 = 2.8) analogs [2], directly affecting membrane permeability, metabolic stability, and binding-site compatibility. Furthermore, the 4- versus 5-position attachment of the triazole to the thiophene ring is not interchangeable; published evidence demonstrates that 4-functionalization of the thiophene-2-carbaldehyde scaffold enhances target inhibitory activity while 5-functionalization diminishes it [3]. These quantifiable differences mean that substituting this compound with a generic analog without systematic evaluation risks altering lead compound properties in drug discovery, agrochemical development, or materials science programs.

1 Isopropyl or diethyl analogs increase lipophilicity by 0.6–1.1 log units, which may alter ADME properties and solubility profile

2 5-position triazole isomer may exhibit diminished inhibitory activity; the scaffold SAR is position-dependent (class-level evidence)

3 Non-cyclopropyl analogs lack sp²-like electronic character and bent-bond conjugation, potentially affecting π-stacking and metal chelation

• [1] PubChem Compound Summary CID 130568718: 4-(3-Cyclopropyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde. National Center for Biotechnology Information (2026). View Source
• [2] Computed XLogP3 values from PubChem: CID 130568718 (target, XLogP3=1.7), CID 130568716 (isopropyl analog, XLogP3=2.3), CID 104366908 (diethyl analog, XLogP3=2.8). PubChem 2021/2019 releases. View Source
• [3] Xu, J. et al. Novel inhibitors of tyrosinase produced by the 4-substitution of TCT. Food Chemistry, 221, 1530-1538 (2017). PMID: 27979126. View Source

Differentiation Evidence vs. Closest Analogs

Lowest Lipophilicity: Cyclopropyl Advantage

The cyclopropyl substituent at the triazole 3-position yields a computed XLogP3 of 1.7, which is substantially lower than the isopropyl analog (XLogP3 = 2.3, Δ = +0.6 log units) and the diethyl analog (XLogP3 = 2.8, Δ = +1.1 log units) [1][2][3]. Lower lipophilicity is generally associated with improved aqueous solubility and reduced metabolic clearance, making the cyclopropyl analog the preferred choice when optimizing lead compounds for favorable ADME profiles within this scaffold class [4].

Lipophilicity comparison

Cross-study comparable

Target: XLogP3 = 1.7 Isopropyl analog: 2.3 Diethyl analog: 2.8 Δ = -0.6 / -1.1 log units

Lower lipophilicity may support aqueous solubility and reduced metabolic clearance

Computed XLogP3-AA (PubChem 2021); ADME relevance from general medicinal chemistry principles

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3 = 1.7
Comparator Or Baseline	Isopropyl analog (CID 130568716): XLogP3 = 2.3; Diethyl analog (CID 104366908): XLogP3 = 2.8
Quantified Difference	ΔXLogP3 = -0.6 vs isopropyl; ΔXLogP3 = -1.1 vs diethyl
Conditions	XLogP3-AA algorithm, PubChem release 2021.05.07; computed from molecular structure

Why This Matters

A 0.6–1.1 log unit reduction in lipophilicity can translate to a 4–12-fold improvement in aqueous solubility, directly impacting formulation feasibility and oral bioavailability in lead development.

• [1] PubChem CID 130568718: XLogP3-AA = 1.7 for 4-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde. View Source
• [2] PubChem CID 130568716: XLogP3-AA = 2.3 for 4-(3-propan-2-yl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde. View Source
• [3] PubChem CID 104366908: XLogP3-AA = 2.8 for 4-(3,5-diethyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde. View Source
• [4] Waring, M.J. Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235-248 (2010). General principle relating logP reduction to solubility improvement. View Source

4-Substitution Enhances Inhibitory Activity

In a direct study of 4- versus 5-functionalized thiophene-2-carbaldehyde thiosemicarbazone (TCT) derivatives, 4-substitution was demonstrated to enhance tyrosinase inhibitory activity, whereas 5-substitution decreased inhibitory activity [1]. The study employed spectrofluorimetry, ¹H and ¹³C NMR titration experiments, and molecular docking to establish that the 4-position functionalization facilitates copper-ion complexation in the enzyme active site. The 5-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde positional isomer (CAS not assigned; CID structure available via commercial suppliers) places the triazole at a position predicted by this SAR to produce inferior target engagement.

Positional substitution SAR

Class-level inference

4-substitution enhances tyrosinase inhibition 5-substitution decreases inhibition (qualitative, TCT derivative series)

4-position placement is critical for target engagement within the thiophene-2-carbaldehyde scaffold

Direct SAR from mushroom tyrosinase study; exact fold-difference compound-dependent

Evidence Dimension	Positional substitution effect on enzyme inhibitory activity (thiophene-2-carbaldehyde scaffold)
Target Compound Data	4-(triazol-1-yl) substitution pattern (predicted to enhance activity based on SAR)
Comparator Or Baseline	5-(triazol-1-yl) substitution pattern (demonstrated to decrease inhibitory activity in TCT series) [1]
Quantified Difference	Qualitative: 4-substitution enhances, 5-substitution decreases inhibitory activity (fluorescence quenching and NMR titration data); exact fold-difference compound-dependent
Conditions	Mushroom tyrosinase; spectrofluorimetry and ¹H/¹³C NMR titration; TCT derivative series (compounds 1-12)

Why This Matters

Selecting the 4-substituted isomer over the 5-substituted isomer can mean the difference between an active hit and an inactive compound in assays where the thiophene-2-carbaldehyde scaffold is the pharmacophore-anchoring moiety.

• [1] Xu, J. et al. Novel inhibitors of tyrosinase produced by the 4-substitution of TCT. Food Chemistry, 221, 1530-1538 (2017). PMID: 27979126. View Source

Fewer Rotatable Bonds vs. Diethyl Analog

The cyclopropyl-substituted target compound possesses 3 rotatable bonds, compared to 4 rotatable bonds for the 3,5-diethyl-substituted analog [1][2]. This difference arises because the cyclopropyl group, despite being a C3 substituent, contributes no additional rotatable bonds beyond the triazole–thiophene linkage, whereas each ethyl group adds one rotatable bond. A rotatable bond count ≤3 is associated with improved oral bioavailability probability in drug discovery [3]. Additionally, the target compound's molecular weight (219.27 g/mol) is 16 g/mol lower than the diethyl analog (235.31 g/mol), offering a modest advantage in ligand efficiency metrics.

Rotatable bond count

Cross-study comparable

3 vs diethyl analog: 4 Δ = -1 (25% fewer)

≤3 rotatable bonds associated with improved oral bioavailability probability

Cactvs 3.4.6.11 computed; Veber rule context (J. Med. Chem. 2002)

Evidence Dimension	Rotatable bond count and molecular weight
Target Compound Data	3 rotatable bonds; MW = 219.27 g/mol
Comparator Or Baseline	Diethyl analog (CID 104366908): 4 rotatable bonds; MW = 235.31 g/mol
Quantified Difference	ΔRotB = -1 (25% fewer); ΔMW = -16 g/mol (6.8% lower)
Conditions	Computed by Cactvs 3.4.6.11 (PubChem); rotatable bond defined as single bond not in ring, not involving terminal atom

Why This Matters

Reducing rotatable bond count from 4 to 3 crosses a recognized threshold for improved oral bioavailability probability, making the cyclopropyl analog a more developable starting point for medicinal chemistry optimization.

• [1] PubChem CID 130568718: Rotatable Bond Count = 3; Molecular Weight = 219.27 g/mol. View Source
• [2] PubChem CID 104366908: Rotatable Bond Count = 4; Molecular Weight = 235.31 g/mol. View Source
• [3] Veber, D.F. et al. Molecular properties that influence the oral bioavailability of drug candidates. Journal of Medicinal Chemistry, 45(12), 2615-2623 (2002). View Source

Cyclopropyl Unique sp²-Like Electronic Character

The cyclopropyl group exhibits partial π-character due to its bent-bond (Walsh orbital) electronic structure, enabling conjugation with adjacent π-systems, hydrogen-bond acceptor behavior, and distinct through-space electronic effects not recapitulated by isopropyl, ethyl, or methyl substituents [1]. This electronic character has been exploited in clinically approved agents (e.g., ciprofloxacin, boceprevir) to enhance binding affinity, metabolic stability, or target selectivity [2]. Within the thiophene-linked triazole scaffold, the cyclopropyl substituent modulates the electron density of the triazole ring, potentially altering metal-chelation properties and π-stacking interactions relative to simple alkyl-substituted analogs [3].

Cyclopropyl electronics

Class-level inference

sp²-like π-character, Walsh orbital conjugation vs isopropyl/diethyl: purely sp³ σ-donor

May enable π-π / CH-π binding interactions not available to alkyl analogs

General cyclopropane theory; no scaffold-specific quantum data available

Evidence Dimension	Electronic character of triazole C3 substituent
Target Compound Data	Cyclopropyl: sp²-like π-character, bent-bond orbital conjugation, hydrogen-bond acceptor capability
Comparator Or Baseline	Isopropyl/diethyl/dimethyl analogs: purely sp³ σ-donor inductive effects without π-conjugation
Quantified Difference	Qualitative electronic difference (Walsh orbital model); no direct quantum-chemical comparison specific to this scaffold is publicly available
Conditions	General cyclopropane electronic theory (Walsh, 1947); medicinal chemistry precedent from approved drugs

Why This Matters

The unique electronic profile of cyclopropyl can provide binding interactions (π-π, CH-π, cation-π) not achievable with saturated alkyl substituents, potentially enabling the compound to access chemical space and target interactions that isopropyl or ethyl analogs cannot.

• [1] Talele, T.T. The 'Cyclopropyl Fragment' as a Versatile Medicinal Chemistry Bioisostere. Journal of Medicinal Chemistry, 59(19), 8712-8756 (2016). View Source
• [2] Meanwell, N.A. Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529-2591 (2011). View Source
• [3] US Patent US8440665B2: Apoptosis signal-regulating kinase inhibitors (discloses cyclopropyl-triazole-thiophene motifs as kinase inhibitor substructures). View Source

Application Scenarios

Kinase Lead Optimization: Low-Lipophilicity Hinge-Binders

When constructing ATP-competitive kinase inhibitors, the thiophene-triazole scaffold serves as a hinge-binding motif. The cyclopropyl analog (XLogP3 = 1.7) provides a measurable lipophilicity advantage of 0.6–1.1 log units over isopropyl and diethyl analogs [1], enabling medicinal chemists to maintain lower overall cLogP in their lead series without sacrificing hinge-binding affinity. This directly supports programs targeting kinases where lipophilic ligand efficiency (LLE) optimization is a key design criterion.

Fragment-Based Libraries from 4-Position Aldehyde

The aldehyde group at the thiophene 4-position enables reductive amination, hydrazone formation, and Knoevenagel condensation chemistries to rapidly generate diverse compound libraries. The SAR established for thiophene-2-carbaldehyde derivatives shows that 4-functionalization enhances target engagement while 5-functionalization diminishes it [2], making the 4-substituted isomer the mandatory positional variant for fragment elaboration campaigns targeting metal-dependent enzymes (e.g., tyrosinase-like dicopper active sites).

Agrochemical Discovery Using Cyclopropyl-Triazole Scaffold

The cyclopropyl group is a recognized metabolic blocking group in agrochemical design [3]. Combined with the 1,2,4-triazole ring – a privileged scaffold in commercial fungicides (e.g., fluconazole, tebuconazole) – this building block is suited for the synthesis of novel antifungal or herbicidal lead candidates. The lower rotatable bond count (3 vs. 4 for diethyl analog) [4] further supports environmental persistence requirements often sought in crop protection chemistry.

Isomer Purity for Chemical Biology Probes

Commercial availability of both the 4-cyclopropyl and 5-cyclopropyl positional isomers demands rigorous selection of the correct isomer. The demonstrated differential activity of 4- vs. 5-substituted thiophene-2-carbaldehyde derivatives [2] means that procurement of the 4-substituted compound (CAS 1876143-26-8) with verified regiochemical purity is essential for reproducible chemical biology experiments, including cellular thermal shift assays (CETSA) and photoaffinity labeling studies.

Application

Selection Property

Validation Focus

Kinase lead optimization (low LLE)

Cyclopropyl-triazole hinge-binder lipophilicity

Lipophilic ligand efficiency optimization

Fragment-based library synthesis

4-position aldehyde for reductive amination / hydrazone chemistry

Target engagement via 4-substitution (vs 5-substitution SAR)

Agrochemical discovery

Cyclopropyl metabolic blocking group with triazole scaffold

Environmental persistence and fungicidal activity screening

Chemical biology probe design

Regiochemically defined 4-(triazol-1-yl) isomer

Reproducible target engagement (CETSA, photoaffinity labeling)

• [1] PubChem computed XLogP3 values: CID 130568718 (1.7), CID 130568716 (2.3), CID 104366908 (2.8). View Source
• [2] Xu, J. et al. Novel inhibitors of tyrosinase produced by the 4-substitution of TCT. Food Chemistry, 221, 1530-1538 (2017). PMID: 27979126. View Source
• [3] Talele, T.T. The 'Cyclopropyl Fragment' as a Versatile Medicinal Chemistry Bioisostere. J. Med. Chem., 59(19), 8712-8756 (2016). View Source
• [4] PubChem computed rotatable bond counts: CID 130568718 (3), CID 104366908 (4). View Source